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Compound of Interest

Compound Name: 4-Phenylbutanoyl chloride

Cat. No.: B097830 Get Quote

A Technical Guide to 4-Phenylbutanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-phenylbutanoyl chloride, a key

reagent in organic synthesis and pharmaceutical research. This document outlines its chemical

properties, a detailed synthesis protocol, and its role in significant chemical transformations.

Core Chemical Data
4-Phenylbutanoyl chloride, also known as 4-phenylbutyryl chloride, is a monoacyl chloride.

Its reactivity makes it a valuable intermediate for introducing the 4-phenylbutanoyl group into

various molecular scaffolds.
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Property Value Source

Molecular Formula C₁₀H₁₁ClO [1][2][3][4][5]

Molecular Weight 182.65 g/mol [1][2][3][5]

IUPAC Name 4-phenylbutanoyl chloride [1][2][4]

CAS Number 18496-54-3 [2]

Physical State Liquid

Synonyms
4-phenylbutyryl chloride,

benzenebutanoyl chloride
[1]

Synthesis of 4-Phenylbutanoyl Chloride
The synthesis of 4-phenylbutanoyl chloride is most commonly achieved through the reaction

of 4-phenylbutyric acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl

chloride.[6][7] The following protocol details a widely used method.

Experimental Protocol: Synthesis from 4-Phenylbutyric
Acid
This protocol is adapted from a method utilizing thionyl chloride.[1][8]

Materials:

4-Phenylbutyric acid

Thionyl chloride (SOCl₂)

Dichloromethane (CH₂Cl₂)

N,N-Dimethylformamide (DMF) (catalytic amount)

Round-bottom flask

Stir bar
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Dropping funnel

Condenser

Inert atmosphere setup (e.g., nitrogen or argon)

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve 4-phenylbutyric acid

in dichloromethane.

Add a catalytic amount (a few drops) of N,N-dimethylformamide (DMF) to the solution.[8]

Cool the reaction mixture in an ice bath.

Slowly add thionyl chloride dropwise to the stirred solution using a dropping funnel.[8] An

excess of thionyl chloride is typically used.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature. The reaction progress can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, carefully remove the excess thionyl chloride and

dichloromethane by distillation or under reduced pressure using a rotary evaporator.[8]

The resulting crude 4-phenylbutanoyl chloride can be purified by vacuum distillation to

yield the final product.

Safety Precautions:

This reaction should be performed in a well-ventilated fume hood as thionyl chloride is

corrosive and releases toxic gases (SO₂ and HCl) upon reaction.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat, should be worn at all times.
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Reaction Workflow
The synthesis of 4-phenylbutanoyl chloride from 4-phenylbutyric acid can be visualized as a

straightforward workflow.

4-Phenylbutyric Acid

4-Phenylbutanoyl Chloride
Reaction

Thionyl Chloride (SOCl₂)
+ cat. DMF

Dichloromethane (CH₂Cl₂)

Click to download full resolution via product page

Synthesis of 4-Phenylbutanoyl Chloride.

Applications in Synthesis
4-Phenylbutanoyl chloride is a versatile reagent, primarily utilized in acylation reactions. A

notable application is in intramolecular Friedel-Crafts acylation to form α-tetralone, a key

intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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